Cas no 95716-74-8 (Pregna-4,9(11)-diene-7,21-dicarboxylic acid, 17-hydroxy-3-oxo-, γ-lactone, (7α,17α)-)

Pregna-4,9(11)-diene-7,21-dicarboxylic acid, 17-hydroxy-3-oxo-, γ-lactone, (7α,17α)- structure
95716-74-8 structure
Product Name:Pregna-4,9(11)-diene-7,21-dicarboxylic acid, 17-hydroxy-3-oxo-, γ-lactone, (7α,17α)-
CAS No:95716-74-8
MF:C23H28O5
MW:384.465427398682
CID:5572411
Update Time:2023-07-28

Pregna-4,9(11)-diene-7,21-dicarboxylic acid, 17-hydroxy-3-oxo-, γ-lactone, (7α,17α)- Chemical and Physical Properties

Names and Identifiers

    • Pregna-4,9(11)-diene-7,21-dicarboxylic acid, 17-hydroxy-3-oxo-, γ-lactone, (7α,17α)-
    • (2R,7R,10S,13S)-10,13-dimethyl-3,5-dioxo-1,2,3,4,5,6,7,8,10,12,13,14,15,16-tetradecahydro-3H-sp
    • Inchi: 1S/C23H28O5/c1-21-7-3-14(24)11-13(21)12-15(20(26)27)19-16(21)4-8-22(2)17(19)5-9-23(22)10-6-18(25)28-23/h4,11,15,17,19H,3,5-10,12H2,1-2H3,(H,26,27)/t15-,17+,19-,21+,22+,23-/m1/s1
    • InChI Key: PORDWKGOVBSUDI-DAGPJWNFSA-N
    • SMILES: C[C@]12CC=C3[C@]4(CCC(=O)C=C4C[C@@H](C(=O)O)[C@@]3([H])[C@]1([H])CC[C@]12CCC(=O)O1)C

Experimental Properties

  • Density: 1.30±0.1 g/cm3(Predicted)
  • Boiling Point: 633.8±55.0 °C(Predicted)
  • Solubility: Chloroform (Slightly), Methanol (Slightly)
  • pka: 4.38±0.60(Predicted)
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